4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H27NO6
• Molecular Weight: 425.5 g/mol
• IUPAC Name: (4Z)-4-[(4-butoxyphenyl)-hydroxymethylidene]-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H27NO6/c1-3-4-14-31-19-11-7-17(8-12-19)22(27)20-21(16-5-9-18(26)10-6-16)25(13-15-30-2)24(29)23(20)28/h5-12,21,26-27H,3-4,13-15H2,1-2H3/b22-20-
• InChI Key: JYCOZDSOIAFOAQ-XDOYNYLZSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)O)/O
• SMILES: CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)O)O

Description

4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one, also known as BHPP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BHPP is a synthetic compound that belongs to the class of pyrrolones and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one exerts its anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to modulate the expression of various genes involved in cancer progression.
Biochemical and Physiological Effects:
4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to possess a wide range of biochemical and physiological effects. It has been found to decrease the levels of reactive oxygen species and increase the activity of antioxidant enzymes. 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to modulate the levels of various cytokines and growth factors involved in inflammation and cancer progression.

Advantages and Limitations for Lab Experiments

4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to possess a wide range of biological activities, making it a versatile compound for various experiments.
However, there are also limitations to the use of 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, the biological activity of 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one may vary depending on the cell line or animal model used, which can make it challenging to compare results across studies.

Future Directions

There are several future directions for the study of 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one. One potential area of research is to further elucidate its mechanism of action. This could involve studying the effects of 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one on specific signaling pathways involved in cancer progression.
Another future direction is to investigate the potential of 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one as a therapeutic agent for other diseases. For example, 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Conclusion:
4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. Although its mechanism of action is not fully understood, 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has the potential to be a valuable therapeutic agent for various diseases. Further research is needed to fully elucidate its biological effects and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-butoxybenzoyl chloride with 4-hydroxyphenyl acetic acid in the presence of triethylamine. The resulting intermediate is then reacted with 2-methoxyethylamine and acetic anhydride to yield 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. 4-(4-butoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.